Cas no 116509-66-1 (5,6,6,6-tetrafluoro-4-sulfanylhex-3-en-2-one)
116509-66-1 structure
Product Name:5,6,6,6-tetrafluoro-4-sulfanylhex-3-en-2-one
CAS No:116509-66-1
MF:C6H6F4OS
MW:202.169854640961
CID:2614803
PubChem ID:71339185
Update Time:2025-04-21
5,6,6,6-tetrafluoro-4-sulfanylhex-3-en-2-one Chemical and Physical Properties
Names and Identifiers
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- 5,6,6,6-tetrafluoro-4-sulfanylhex-3-en-2-one
- 116509-66-1
- 3-Hexen-2-one, 5,6,6,6-tetrafluoro-4-mercapto-
- DTXSID50766664
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- Inchi: 1S/C6H6F4OS/c1-3(11)2-4(12)5(7)6(8,9)10/h2,5,12H,1H3
- InChI Key: REXADHOSDIXWOB-UHFFFAOYSA-N
- SMILES: SC(=CC(C)=O)C(C(F)(F)F)F
Computed Properties
- Exact Mass: 202.00754863Da
- Monoisotopic Mass: 202.00754863Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 18.1Ų
5,6,6,6-tetrafluoro-4-sulfanylhex-3-en-2-one Related Literature
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Divya Kamath,Daisuke Minakata Environ. Sci.: Water Res. Technol., 2018,4, 1231-1238
116509-66-1 (5,6,6,6-tetrafluoro-4-sulfanylhex-3-en-2-one) Related Products
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